Cas no 89585-04-6 (Boronic acid, (2-methylpentyl)-)

Boronic acid, (2-methylpentyl)- structure
89585-04-6 structure
Product Name:Boronic acid, (2-methylpentyl)-
CAS No:89585-04-6
MF:C6H15BO2
MW:129.993102312088
CID:595742
PubChem ID:4188607
Update Time:2025-04-19

Boronic acid, (2-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, (2-methylpentyl)-
    • 2-methylpentylboronic acid
    • (2-Methylpentyl)boronic acid
    • 89585-04-6
    • AKOS013012685
    • DTXSID10400532
    • Inchi: 1S/C6H15BO2/c1-3-4-6(2)5-7(8)9/h6,8-9H,3-5H2,1-2H3
    • InChI Key: FYDSTEQOOILTOM-UHFFFAOYSA-N
    • SMILES: OB(CC(C)CCC)O

Computed Properties

  • Exact Mass: 130.117
  • Monoisotopic Mass: 130.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 66.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • PSA: 40.46000
  • LogP: 0.89540
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